Cas no 2277-23-8 (1-Decanoyl-rac-glycerol)

• Product Name: 1-Decanoyl-rac-glycerol
• CAS No: 2277-23-8
• MF: C₁₃H₂₆O₄
• MW: 246.343144893646
• MDL: MFCD00056656
• CID: 255294
• PubChem ID: 329817931
• Update Time: 2025-05-25

1-Decanoyl-rac-glycerol Chemical and Physical Properties

Names and Identifiers

• Decanoic acid,2,3-dihydroxypropyl ester
• 1-Decanoyl-rac-glycerol
• 2,3-Dihydroxypropyl decanoate
• CARISBAMATE (RWJ-333369)
• MONOCAPRIN
• Glyceryl caprate
• Decanoic acid, 2,3-dihydroxypropyl ester
• 1-Monodecanoyl Glycerol
• Glyceryl monocaprate
• Decanoin, 1-mono-
• 1-Monocaprin
• rac-Glycerol 1-monodecanoate
• MONOCTANOIN COMPONENT B
• 1-monodecanoylglycerol
• MLS000069539
• Decanoic acid, monoester with 1,2,3-propanetriol
• SMR000058599
• AK122290
• Triglycerol trioctanoate decanoate
• Decanoic acid, ester with triglycerol trioctan
• MFCD00056656
• 2,3-Dihydroxypropyl decanoate #
• MLS001076342
• AKOS016011224
• CHEMBL1595008
• CHEBI:75547
• FT-0607795
• DS-6601
• Monodecanoin
• Glycerol 1-monocaprinate
• rac-1-decanoylglycerol
• BDBM50357392
• HY-135117
• (+-)-2,3-dihydroxypropyl decanoate
• glycerol monocaprate
• EINECS 247-667-6
• Capric acid .alpha.-monoglyceride
• 1-decanoylglycerol
• HY-W099617
• NCGC00247047-02
• C13H26O4
• 11139-88-1
• LKUNXBRZDFMZOK-UHFFFAOYSA-N
• F14997
• Glyceryl monocaprate (Monocaprin)
• 2, 3-dihydroxypropyl decanoate
• 26402-22-2
• GLYCERYL CAPRATE [INCI]
• 1,2,3-PROPANETRIOL DECANOIC ACID MONOESTER
• s6867
• 2277-23-8
• SCHEMBL25295
• Decanoic acid 1-monoglyceride
• Glycerol alpha-Monodecanoate
• NS00013689
• 197M6VFC1W
• CS-0152259
• MAG 10:0
• J-016411
• Q27105050
• DTXSID40891378
• MG 10:0
• BP-29816
• rac-1-monocaprylglycerol
• rac-2,3-dihydroxypropyl decanoate
• rac-1-monodecanoylglycerol
• 1-Decanoyl-rac-glycerol, analytical standard
• 1-monocaprylglycerol
• CS-0109429
• Opera_ID_1770
• 69070-60-6
• .alpha.-Monocaprin
• 1-Glyceryl Caprate
• Decanoic acid, monoester with glycerol
• Glyceryl-1-caprate
• HMS3374D10
• Glycerol 1-monodecanoate
• Glyceryl 1-caprate
• 1-Decanoyl-rac-glycerol, >=99%
• NCGC00247047-01
• UNII-197M6VFC1W
• HMS2231D08
• CHEBI:75551
• M1072
• Decanoin, mono-
• DA-73789
• DB-230166
• DECANOIC ACID 2,3-DIHYDROXYPROPYL ESTER

• MDL： MFCD00056656
• Inchi： 1S/C13H26O4/c1-2-3-4-5-6-7-8-9-13(16)17-11-12(15)10-14/h12,14-15H,2-11H2,1H3
• InChI Key： LKUNXBRZDFMZOK-UHFFFAOYSA-N
• SMILES： O(CC(CO)O)C(CCCCCCCCC)=O

Computed Properties

• Exact Mass: 246.18300
• Monoisotopic Mass: 246.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 12
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 66.8

Experimental Properties

• Density: 0.9740 (rough estimate)
• Melting Point: 53 °C
• Boiling Point: 309.35°C (rough estimate)
• Flash Point: 129.6 °C
• Refractive Index: 1.4280 (estimate)
• PSA: 66.76000
• LogP: 2.02350

1-Decanoyl-rac-glycerol Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Monoradylglycerols Monoacylglycerols

Additional information on 1-Decanoyl-rac-glycerol

Introduction to 1-Decanoyl-rac-glycerol (CAS No: 2277-23-8) and Its Emerging Applications in Modern Science

1-Decanoyl-rac-glycerol, identified by the Chemical Abstracts Service Number (CAS No) 2277-23-8, is a specialized lipid derivative that has garnered significant attention in the fields of biochemistry, pharmaceutical research, and materials science. This compound, characterized by its decanoyl chain attached to a glycerol backbone, exhibits unique physicochemical properties that make it a valuable candidate for various applications. The structural configuration of 1-Decanoyl-rac-glycerol contributes to its versatility, enabling its use in drug delivery systems, membrane research, and as an intermediate in synthetic chemistry.

The molecular structure of 1-Decanoyl-rac-glycerol consists of a glycerol moiety esterified with a decanoyl group, resulting in a compound with a high hydrophobicity index. This feature is particularly advantageous in biomedical applications, where controlled solubility and stability are critical. Recent studies have highlighted the potential of this compound in enhancing the bioavailability of hydrophobic drugs, thereby improving therapeutic efficacy. The racemic form (rac-glycerol) ensures a balanced representation of both enantiomers, which is essential for predictable biological responses.

In the realm of pharmaceutical research, 1-Decanoyl-rac-glycerol has been explored as a component in prodrug formulations. Its ability to form micelles or liposomes when combined with other lipophilic molecules makes it an excellent candidate for targeted drug delivery. For instance, studies have demonstrated its efficacy in enhancing the penetration of anticancer agents across the blood-brain barrier, a challenge often encountered in treating neurological disorders. The decanoyl group’s length provides optimal stability and interaction with biological membranes, facilitating efficient cellular uptake.

Moreover, 1-Decanoyl-rac-glycerol has found utility in the study of lipid-based drug carriers. Researchers have leveraged its properties to develop novel nanocarriers that can encapsulate and protect sensitive pharmaceuticals during transit within the body. These nanocarriers not only improve drug stability but also allow for controlled release mechanisms, optimizing therapeutic outcomes. The compound’s compatibility with other biodegradable polymers has further expanded its applications in sustained-release formulations.

From a synthetic chemistry perspective, 1-Decanoyl-rac-glycerol serves as a key intermediate in the preparation of more complex lipid derivatives. Its reactivity with various functional groups enables the synthesis of analogs with tailored properties for specific applications. For example, modifications to the decanoyl chain or glycerol backbone can yield derivatives with enhanced solubility or binding affinity. This flexibility makes it a cornerstone in the development of bespoke lipid-based materials for biomedical and industrial uses.

Recent advancements in analytical techniques have allowed for deeper insights into the behavior of 1-Decanoyl-rac-glycerol in biological systems. High-resolution spectroscopy and mass spectrometry have revealed detailed interactions between this compound and cellular membranes, providing valuable data for understanding drug transport mechanisms. Additionally, computational modeling has been employed to predict how modifications to its structure might influence its pharmacokinetic profile.

The compound’s role in membrane research is particularly noteworthy. Membranes are fundamental components of all living cells, and their integrity is crucial for maintaining cellular function. Studies have shown that 1-Decanoyl-rac-glycerol can modulate membrane fluidity and permeability, making it useful in investigating diseases related to membrane dysfunction. For instance, researchers have used it to study the effects of lipid composition on neuronal cell membranes, contributing to our understanding of neurodegenerative disorders.

In conclusion, 1-Decanoyl-rac-glycerol (CAS No: 2277-23-8) represents a promising compound with diverse applications across multiple scientific disciplines. Its unique structural properties enable its use in drug delivery systems, membrane studies, and synthetic chemistry. As research continues to uncover new possibilities for this compound, 1-Decanoyl-rac-glycerol is poised to play an increasingly significant role in advancing biomedical technologies and therapeutic strategies.